This guide provides an in-depth comparative analysis of nornicotine levels across various tobacco products. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer a comprehensive understanding of nornicotine's prevalence, the factors influencing its concentration, and its toxicological significance. We will delve into the analytical methodologies for its quantification, its biosynthesis, and its metabolic fate, providing a holistic view for informed research and development.
Nornicotine, a secondary alkaloid in the Nicotiana species, is a demethylated metabolite of nicotine. While typically present in lower concentrations than nicotine, its significance lies in its role as a direct precursor to the potent carcinogen N'-nitrosonornicotine (NNN).[1][2] NNN is a Group 1 carcinogen, as classified by the International Agency for Research on Cancer, and is strongly associated with cancers of the esophagus and oral cavity.[3][4] The formation of NNN can occur during the curing, processing, and aging of tobacco, and even endogenously in the human body from nornicotine present in tobacco products.[5][6][7] Understanding the distribution of nornicotine in different tobacco products is therefore critical for assessing their potential health risks and for developing harm reduction strategies.
Nornicotine content varies significantly among different types of tobacco products, influenced by factors such as tobacco variety, curing methods, and manufacturing processes.[8][9] The following table summarizes typical nornicotine levels found in various tobacco products based on published experimental data.
The concentration of nornicotine in the final tobacco product is a result of a complex interplay of genetic and environmental factors, as well as post-harvest processing.
Nornicotine is primarily formed through the N-demethylation of nicotine in the tobacco plant.[1][15] This conversion is catalyzed by a family of cytochrome P450 enzymes, specifically nicotine N-demethylases (NNDs), such as CYP82E4.[1][2] The expression of these enzymes is influenced by the plant's genetics and developmental stage, with increased conversion of nicotine to nornicotine often occurring during leaf senescence and curing.[1][2]
Different varieties of tobacco have varying genetic predispositions to convert nicotine to nornicotine. For instance, Burley tobacco is known to have higher levels of nornicotine compared to flue-cured tobacco.[10] Genetic engineering efforts have focused on silencing the genes responsible for nicotine N-demethylase to produce tobacco varieties with significantly lower nornicotine content, thereby reducing the formation of NNN.[2][15]
The curing process plays a crucial role in determining the final nornicotine concentration. Air-curing, typically used for Burley and cigar tobaccos, provides conditions that are conducive to the enzymatic conversion of nicotine to nornicotine.[9] In contrast, flue-curing, used for cigarette tobacco, involves a rapid drying process that deactivates these enzymes more quickly, resulting in lower nornicotine levels.
Accurate and reliable quantification of nornicotine in complex tobacco matrices is essential for research and regulatory purposes. Gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS) are the most common and robust analytical techniques employed.
The following is a generalized protocol based on established methods, such as the Health Canada Official Method T-301.[16]
While the primary concern with nornicotine is its conversion to the carcinogen NNN, nornicotine itself exhibits biological activity.
As previously stated, the most significant health risk associated with nornicotine is its role as a precursor to NNN.[1][6] This conversion can happen during tobacco processing and also endogenously in the human body, particularly in the oral cavity.[5]
Nornicotine has a high affinity for certain nicotinic acetylcholine receptors (nAChRs) in the brain.[6] Some studies suggest that nornicotine may have its own abuse potential, as it can increase dopamine levels in the brain's reward pathways.[18] Further research indicates that nornicotine can influence locomotor activity and may have a complex interaction with the effects of nicotine.[19][20]
This comparative analysis highlights the significant variability in nornicotine levels across different tobacco products. The concentration of this harmful precursor is influenced by a combination of tobacco genetics, agricultural practices, and post-harvest processing. For researchers and professionals in drug development, a thorough understanding of these factors is crucial for evaluating the toxicological profile of existing and novel tobacco products. The continued development and application of precise analytical methods are paramount for accurate risk assessment and the advancement of tobacco harm reduction strategies. The data underscores the importance of minimizing nornicotine content in tobacco products to reduce the burden of tobacco-related cancers.
-
Balbo, S., James-Yi, S., Johnson, C. S., O'Sullivan, M. G., Stepanov, I., Wang, M., ... & Hecht, S. S. (2013). (S)-N'-nitrosonornicotine, a constituent of smokeless tobacco, is a powerful oral cavity carcinogen in rats. Carcinogenesis, 34(9), 2178-2183. [Link]
-
Chakrabarti, M., & Pandey, S. (2022). Genetic regulation and manipulation of nicotine biosynthesis in tobacco: strategies to eliminate addictive alkaloids. Journal of Experimental Botany, 73(3), 635-652. [Link]
-
Siminszky, B., Gavilano, L., Bowen, S. W., & Dewey, R. E. (2005). Conversion of nicotine to nornicotine in Nicotiana tabacum is mediated by CYP82E4, a cytochrome P450 monooxygenase. Proceedings of the National Academy of Sciences, 102(41), 14919-14924. [Link]
-
Benowitz, N. L., Jacob, P., & Herrera, B. (2006). Nicotine intake and dose response when smoking reduced-nicotine content cigarettes. Clinical Pharmacology & Therapeutics, 80(6), 703-714. [Link]
-
Knezevich, A., Muzic, J., Hatsukami, D. K., Hecht, S. S., & Stepanov, I. (2013). Nornicotine nitrosation in saliva and its relation to endogenous synthesis of N'-nitrosonornicotine in humans. Nicotine & Tobacco Research, 15(2), 591-595. [Link]
-
Stepanov, I., Hecht, S. S., Ramakrishnan, S., & Hatsukami, D. K. (2012). Levels of (S)-N'-nitrosonornicotine in U.S. tobacco products. Nicotine & Tobacco Research, 14(12), 1433-1438. [Link]
-
Jacob, P., Yu, L., Duan, M., Ramos, L., Yturralde, O., & Benowitz, N. L. (2011). Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers' urine by high throughput liquid chromatography mass spectrometry. Chemical research in toxicology, 24(1), 49-56. [Link]
-
Health Canada. (2023). Determination of nicotine-related alkaloids in whole tobacco by GC-TSD: T-301. [Link]
-
Lisko, J. G., Stanfill, S. B., & Watson, C. H. (2014). Quantitation of five minor tobacco alkaloids in 50 commercial cigarette brands by gas chromatography-tandem mass spectrometry. Analytical chemistry, 86(18), 9277-9283. [Link]
-
Jacob, P., Benowitz, N. L., & Shulgin, A. T. (1999). Minor tobacco alkaloids as biomarkers for tobacco use: comparison of users of cigarettes, smokeless tobacco, cigars, and pipes. American journal of public health, 89(5), 731-736. [Link]
-
Gavilano, L. G., & Siminszky, B. (2007). Genetic engineering of Nicotiana tabacum for reduced nornicotine content. Journal of agricultural and food chemistry, 55(26), 10602-10608. [Link]
-
Wikipedia. Nornicotine. [Link]
-
Jacob, P., Benowitz, N. L., & Shulgin, A. T. (1999). Minor tobacco alkaloids as biomarkers for tobacco use: comparison of users of cigarettes, smokeless tobacco, cigars, and pipes. PubMed, 10224982. [Link]
-
Jacob, P., Benowitz, N. L., & Shulgin, A. T. (1999). Minor tobacco alkaloids as biomarkers for tobacco use: Comparison of users of cigarettes, smokeless tobacco, cigars, and pipes. ProQuest. [Link]
-
Dawson, R. F. (1952). STUDIES ON TOBACCO ALKALOIDS. II. THE FORNMATION OF NICOTINE AND NORNICOTINE IN TOBACCO. Plant physiology, 27(4), 819. [Link]
-
Sopori, M. (2002). Effects of nicotine on the immune system. Journal of neuroimmunology, 129(1-2), 22-29. [Link]
-
Farsalinos, K. E., Gillman, G., & Poulas, K. (2015). Nicotine levels and presence of selected tobacco-derived toxins in tobacco flavoured electronic cigarette refill liquids. International journal of environmental research and public health, 12(4), 3439-3452. [Link]
-
Hukkanen, J., Jacob III, P., & Benowitz, N. L. (2005). Metabolism and disposition kinetics of nicotine. Pharmacological reviews, 57(1), 79-115. [Link]
-
Brown, A. P., Morton, M., Self, D. A., Flora, J. W., & Wagner, K. A. (2015). Method for alkaloid determination in tobacco that is highly selective, sensitive and suitable for regulatory reporting. CORESTA. [Link]
-
Health Canada. (2007). Determination of Alkaloids in Whole Tobacco. [Link]
-
Flora, J. W., Meruva, N., & Konde, S. (2016). Chemical Composition and Evaluation of Nicotine, Tobacco Alkaloids, pH, and Selected Flavors in E-Cigarette Cartridges and Refill Solutions. Nicotine & Tobacco Research, 18(5), 1215-1224. [Link]
-
Stedman, R. L., & Miller, R. L. (1964). Determination of Nornicotine in Tobacco and Smoke by the 1,3-Indanedione Spectrophotometric Method. Comparison with an Improved Paper Chromatographic-Ultraviolet Spectrophotometric Procedure. Analytical Chemistry, 36(1), 124-127. [Link]
-
Mishra, A., Chaturvedi, P., Datta, S., Sinukumar, S., Joshi, P., & Garg, A. (2015). Harmful effects of nicotine. Indian journal of medical and paediatric oncology, 36(1), 24. [Link]
-
Wang, Y., Li, C., Wang, Y., Li, X., Li, H., & Yang, C. (2017). Genetic variation in alkaloid accumulation in leaves of Nicotiana. Journal of Zhejiang University-SCIENCE B, 18(1), 43-52. [Link]
-
Nakajima, M., & Yokoi, T. (2005). Interindividual variability in nicotine metabolism: C-oxidation and glucuronidation. Drug Metabolism and Pharmacokinetics, 20(4), 227-235. [Link]
-
Gentil, M. G., Dar, M. S., & Carroll, F. I. (2022). Anatabine, Nornicotine, and Anabasine Reduce Weight Gain and Body Fat through Decreases in Food Intake and Increases in Physical Activity. Nutrients, 14(2), 346. [Link]
-
Queiroz, G. L., & de Siqueira, J. O. (2020). Trends in analytical methods for analysis of tobacco products: An Overview. Revista Processos Químicos, 14(28), 75-92. [Link]
-
Ganunis, R. A., Taylor, K. M., Mills-Herring, L., Hershberger, C., Morel-Espinosa, M., Lawler, T., ... & Watson, C. H. (2017). Ammonia and Its Effects Relative to Nicotine, Free Nicotine, and pH Across Cigar Subcategories. FDA. [Link]
-
Gray, T. R., Eiden, R. D., Cs-Szabo, G., & Huestis, M. A. (2015). Quantification of Nicotine, Cotinine, trans-3'-Hydroxycotinine, Nornicotine and Norcotinine in Human Meconium by Liquid Chromatography Tandem Mass Spectrometry. Journal of analytical toxicology, 39(8), 630-639. [Link]
-
Marclay, F., & Saugy, M. (2010). Determination of nicotine and its main metabolites in urine by hydrophilic interaction chromatography-tandem mass spectrometry. Journal of Chromatography B, 878(3-4), 379-387. [Link]
-
Hecht, S. S., & Stepanov, I. (2017). An update on the formation in tobacco, toxicity and carcinogenicity of Nʹ-nitrosonornicotine and 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone. Mutation Research/Reviews in Mutation Research, 773, 21-37. [Link]
-
Kosmider, L., Marć, M., & Smith, D. M. (2017). Presence of the carcinogen N′-nitrosonornicotine in saliva of e-cigarette users. International journal of cancer, 141(12), 2539-2544. [Link]
-
Sun, Y., Liu, B., Li, W., Yang, L., & Li, Y. (2021). Aroma precursors of cigars from different tobacco parts and origins, and their correlations with sensory characteristics. Journal of the Science of Food and Agriculture, 101(14), 6103-6113. [Link]
-
National Cancer Institute. (1998). Cigars: Health Effects and Trends. Smoking and Tobacco Control Monograph No. 9. [Link]
-
Jacob, P., St. Helen, G., Yu, L., Nardone, N., & Benowitz, N. L. (2022). Minor Tobacco Alkaloids as Biomarkers to Distinguish Combusted Tobacco Use From Electronic Nicotine Delivery Systems Use. Two New Analytical Methods. Frontiers in Chemistry, 10. [Link]
-
Farsalinos, K. E., Gillman, G., & Poulas, K. (2015). Nicotine Levels and Presence of Selected Tobacco-Derived Toxins in Tobacco Flavoured Electronic Cigarette Refill Liquids. R Discovery. [Link]
-
Dawson, R. F. (1948). Studies on Tobacco Alkaloids. I. Changes in Nicotine and Nornicotine Content in Nicotiana. Journal of the American Chemical Society, 70(12), 4048-4050. [Link]
-
Hoffman, A. C., & Evans, S. E. (2013). Abuse Potential of Non-Nicotine Tobacco Smoke Components: Acetaldehyde, Nornicotine, Cotinine, and Anabasine. Nicotine & Tobacco Research, 15(3), 622-632. [Link]
-
Boué, S., Tancogne, J., & Dorlhac de Borne, F. (2016). Reducing the content of nornicotine in tobacco via targeted mutation breeding. Planta, 244(2), 421-429. [Link]
-
Green, T. A., Cain, M. E., & Bardo, M. T. (2009). Effects of nicotine, nornicotine and cotinine, alone or in combination, on locomotor activity and ultrasonic vocalization emission in adult rats. Behavioural pharmacology, 20(2), 162-168. [Link]
-
Sifferlin, A. (2015). Smokeless Tobacco More Toxic Than Cigarettes, Study Says. Time. [Link]
-
Cobb, C. O., & Solanki, D. (2019). Nicotine Content and Delivery Across Tobacco Products. Request PDF. [Link]
-
Hecht, S. S. (2012). Smokeless tobacco and cigarette smoking: chemical mechanisms and cancer prevention. Nature Reviews Cancer, 12(11), 735-745. [Link]
-
American Association for Cancer Research. (2015). Higher nicotine, carcinogen levels among smokeless tobacco users compared with cigarette users. ScienceDaily. [Link]